4-(8-Azaspiro[4.5]decan-8-yl)naphthalene-1-carbonitrile

• CAS RN: 870889-31-9
• Molecular Formula: C20H22N2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 4-(8-azaspiro[4.5]decan-8-yl)naphthalene-1-carbonitrile
• InChI: InChI=1S/C20H22N2/c21-15-16-7-8-19(18-6-2-1-5-17(16)18)22-13-11-20(12-14-22)9-3-4-10-20/h1-2,5-8H,3-4,9-14H2
• InChI Key: QKRYHECGCKULCN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CCN(CC2)C3=CC=C(C4=CC=CC=C43)C#N

Description

4-(8-Azaspiro[4.5]decan-8-yl)naphthalene-1-carbonitrile is a useful research compound. Its molecular formula is C20H22N2 and its molecular weight is 290.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(8-Azaspiro[4.5]decan-8-yl)naphthalene-1-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(8-Azaspiro[4.5]decan-8-yl)naphthalene-1-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Amino-1-naphthalenecarbonitrile (168.20 mg), 3,3-tetramethylene-1,5-dibromopentane (284 mg, 1.0 mmol, Klitgaard, N. et al., Acta Chem. Scand. 1970, 24, 33-42), N,N-diisopropylethylamine (323 mg, 2.5 mmol) and toluene (15 mL) were heated to 120° C. for 16 h. The crude product was poured in water (100 mL), extracted with ethyl acetate (3×100 mL), the combined organic layers dried over sodium sulfate, filtered and concentrated in vacuo. Purification by preparative TLC (dichloromethane, 3× eluted) afforded the title compound (14 mg, 5.0%) as an off-white solid.